Cas no 2138535-62-1 (4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide
• CAS No: 2138535-62-1
• MF: C₁₃H₁₅N₅O₅S
• MW: 353.353700876236
• CID: 6587572
• PubChem ID: 165948460
• Update Time: 2025-07-21

4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide
• EN300-1167648
• 2138535-62-1

• Inchi： 1S/C13H15N5O5S/c19-18(20)10-3-5-11(6-4-10)24(21,22)17-13-16-15-12(23-13)9-2-1-7-14-8-9/h3-6,9,14H,1-2,7-8H2,(H,16,17)
• InChI Key： MNADLTGYXYSACE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=NN=C(C2CNCCC2)O1)(=O)=O

Computed Properties

• Exact Mass: 353.07938977g/mol
• Monoisotopic Mass: 353.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 151Ų

Additional information on 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide

Comprehensive Overview of 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide (CAS No. 2138535-62-1)

The compound 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide, identified by its CAS No. 2138535-62-1, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule combines a sulfonamide moiety with a 1,3,4-oxadiazole ring and a piperidine scaffold, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide has surged, driven by the need for innovative therapeutic agents. The 1,3,4-oxadiazole ring, a key feature of this molecule, is known for its electron-withdrawing properties and stability, which are critical in drug design. Additionally, the presence of a nitro group and a sulfonamide linkage enhances its potential for interactions with biological targets, such as proteins or nucleic acids.

The synthesis of CAS No. 2138535-62-1 involves multi-step organic reactions, often starting with the condensation of appropriate precursors to form the oxadiazole core. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the complexity of its synthesis, this compound is primarily utilized in research settings, particularly in high-throughput screening (HTS) assays to identify potential drug candidates.

One of the most frequently asked questions about 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide revolves around its biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, making it a subject of interest for autoimmune disease research. However, further in vitro and in vivo studies are required to validate these findings and explore its full therapeutic potential.

From an industrial perspective, the compound's unique structure positions it as a valuable intermediate in the synthesis of more complex molecules. Its piperidine moiety, for instance, is a common feature in many pharmaceuticals, including analgesics and antipsychotics. This has led to increased inquiries about its availability from chemical suppliers and research laboratories worldwide.

In the context of SEO optimization, keywords such as "1,3,4-oxadiazole derivatives," "sulfonamide-based compounds," and "piperidine-containing molecules" are highly relevant to this discussion. These terms align with current trends in drug discovery and medicinal chemistry, where researchers are actively seeking novel scaffolds to address unmet medical needs. By focusing on these long-tail keywords, this article aims to provide valuable insights while enhancing its visibility in search engine results.

Another area of interest is the compound's potential role in cancer research. Given the growing emphasis on targeted therapies, molecules like 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide are being evaluated for their ability to selectively inhibit cancer cell proliferation. Early-stage studies have shown promising results, but comprehensive clinical trials are necessary to determine its efficacy and safety.

Environmental and toxicological studies on CAS No. 2138535-62-1 are still limited, which underscores the need for further investigation. Researchers are particularly keen on understanding its biodegradability and ecotoxicity to ensure compliance with regulatory standards. This aspect is critical for its potential large-scale production and application in the pharmaceutical industry.

In summary, 4-nitro-N-[5-(piperidin-3-yl)-1,3,4-oxadiazol-2-yl]benzene-1-sulfonamide represents a fascinating example of modern chemical innovation. Its multifaceted structure and potential applications in drug development make it a compound worth watching in the coming years. As research progresses, it is likely to emerge as a key player in the development of next-generation therapeutics.